Cas no 934631-83-1 (1-(3-Bromo-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(3-Bromo-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• CAS No: 934631-83-1
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 2138365
• Update Time: 2023-08-04

1-(3-Bromo-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• BMUDAEQCEHQLSB-UHFFFAOYSA-N
• 1-(3-Bromo-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)11-7-15(8-14-11)10-5-3-4-9(13)6-10/h3-8H,2H2,1H3
• InChI Key： BMUDAEQCEHQLSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C=NC(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 44.1